Ethyl 2-(3,4-difluorobenzamido)-4-(p-tolyl)thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[(3,4-difluorobenzoyl)amino]-4-(4-methylphenyl)thiophene-3-carboxylate
• InChI: InChI=1S/C21H17F2NO3S/c1-3-27-21(26)18-15(13-6-4-12(2)5-7-13)11-28-20(18)24-19(25)14-8-9-16(22)17(23)10-14/h4-11H,3H2,1-2H3,(H,24,25)
• InChI Key: ZKJVQVDLNSMBJO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC=C1C2=CC=C(C=C2)C)NC(=O)C3=CC(=C(C=C3)F)F
• Molecular Formula: C21H17F2NO3S
• Molecular Weight: 401.4 g/mol
• CAS No.: 328105-31-3

Description

Ethyl 2-(3,4-difluorobenzamido)-4-(p-tolyl)thiophene-3-carboxylate is a useful research compound. Its molecular formula is C21H17F2NO3S and its molecular weight is 401.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Anticancer Activity

Novel heterocycles incorporating thiophene have been synthesized with potential anticancer activity. For example, compounds synthesized from ethyl 2-(3-allylthioureido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate demonstrated potent activity against colon cancer cell lines, highlighting the relevance of thiophene derivatives in developing new anticancer agents (Abdel-Motaal, Asem, & Alanzy, 2020).

Antimicrobial and Antioxidant Studies

Thiophene derivatives have also been explored for their antimicrobial and antioxidant properties. Ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates and related compounds showed excellent antibacterial and antifungal activities, along with profound antioxidant potential, indicating their potential use in pharmaceutical applications (Raghavendra et al., 2016).

Polymer Science and Electrochromic Properties

In polymer science, thiophene-based compounds are utilized for their electrochromic properties. Conducting copolymers of thiophene derivatives have shown promise for electronic applications due to their multi-color switching capabilities and long-term stability, suitable for electronic displays and smart windows (Bulut et al., 2004).

Nanotechnology and Drug Delivery

Thiophene derivatives are also being investigated in nanotechnology and drug delivery systems. For instance, pH-sensitive nanogels incorporating poly(ethylene glycol) and thiophene derivatives have been developed for controlled drug release, showcasing the versatility of thiophene-based compounds in creating responsive materials for medical applications (Hayashi et al., 2004).